1-Methyl-5-(methylsulfinyl)-3-phenyl-1H-1,2,4-triazole

• CAS RN: 154106-10-2
• Molecular Formula: C10H11N3OS
• Molecular Weight: 221.28 g/mol
• IUPAC Name: 1-methyl-5-methylsulfinyl-3-phenyl-1,2,4-triazole
• InChI: InChI=1S/C10H11N3OS/c1-13-10(15(2)14)11-9(12-13)8-6-4-3-5-7-8/h3-7H,1-2H3
• InChI Key: WXHMEWGKWOEEJK-UHFFFAOYSA-N
• SMILES: CN1C(=NC(=N1)C2=CC=CC=C2)S(=O)C
• synonyms: 1H-1,2,4-Triazole, 1-methyl-5-(methylsulfinyl)-3-phenyl-

Description

1-Methyl-5-(methylsulfinyl)-3-phenyl-1H-1,2,4-triazole is a chemical compound that belongs to the class of triazoles. It has been extensively studied for its various biological activities and potential therapeutic applications.

Mechanism Of Action

The exact mechanism of action of 1-Methyl-5-(methylsulfinyl)-3-phenyl-1H-1,2,4-triazole is not fully understood. However, it is believed to exert its biological activities by inhibiting certain enzymes and proteins in the body.
Biochemical and Physiological Effects:
1-Methyl-5-(methylsulfinyl)-3-phenyl-1H-1,2,4-triazole has been found to modulate the levels of various biochemical markers in the body. It has been shown to reduce the levels of pro-inflammatory cytokines and increase the levels of anti-inflammatory cytokines. It has also been found to reduce the levels of oxidative stress markers and enhance the antioxidant defense system in the body.

Advantages And Limitations For Lab Experiments

1-Methyl-5-(methylsulfinyl)-3-phenyl-1H-1,2,4-triazole has several advantages for lab experiments. It is easy to synthesize, stable, and has good solubility in various solvents. However, it also has some limitations, such as its potential toxicity and limited availability.

Future Directions

There are several future directions for the research on 1-Methyl-5-(methylsulfinyl)-3-phenyl-1H-1,2,4-triazole. One area of interest is its potential as an anticancer agent. Further studies are needed to elucidate its exact mechanism of action and to evaluate its efficacy and safety in preclinical and clinical trials. Another area of interest is its potential as an anti-inflammatory and analgesic agent. Future studies should focus on exploring its potential for the treatment of chronic pain and inflammatory disorders. Additionally, the development of new synthetic methods for 1-Methyl-5-(methylsulfinyl)-3-phenyl-1H-1,2,4-triazole and its derivatives could lead to the discovery of new compounds with improved biological activities and therapeutic potential.
Conclusion:
1-Methyl-5-(methylsulfinyl)-3-phenyl-1H-1,2,4-triazole is a chemical compound that has been extensively studied for its various biological activities and therapeutic potential. It has been found to exhibit antifungal, antibacterial, antiviral, anti-inflammatory, and analgesic activities. Its exact mechanism of action is not fully understood, but it is believed to exert its biological activities by inhibiting certain enzymes and proteins in the body. Further research is needed to fully elucidate its potential as an anticancer agent, anti-inflammatory, and analgesic agent. The development of new synthetic methods for 1-Methyl-5-(methylsulfinyl)-3-phenyl-1H-1,2,4-triazole and its derivatives could lead to the discovery of new compounds with improved biological activities and therapeutic potential.

Synthesis Methods

The synthesis of 1-Methyl-5-(methylsulfinyl)-3-phenyl-1H-1,2,4-triazole involves the reaction of 1-phenyl-3-methyl-4-nitroso-5-pyrazolone with methylsulfinylmethylamine in the presence of a base. The reaction yields the desired compound in good yield and purity.

Scientific Research Applications

1-Methyl-5-(methylsulfinyl)-3-phenyl-1H-1,2,4-triazole has been studied for its various biological activities and therapeutic potential. It has been found to exhibit antifungal, antibacterial, antiviral, anti-inflammatory, and analgesic activities. It has also been studied for its potential as an anticancer agent.